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The table below summarizes a direct comparison based on a preclinical study of gastrin-releasing peptide

receptor (GRPR) antagonists for prostate cancer imaging [1].

NH2-MPAA-NODA

NHz2-MPAA-NODA (for DOTA-based

Parameter
(for 68Ga) Al*8F) Chelator (for 68Ga)
Example Tracer 68Ga-JMV5132 Al8F-JMV5132 68Ga-JMV4168
Labeling Efficiency Efficient, one-step Efficient, one-step Efficient, one-step
procedure [1] procedure (20 min) [1] procedure [1]
Inhibitory 3.0 nM (natGa- 10.0 nM (AlnatF- 3.2 nM (natGa-
Concentration 50% JMV5132) [1] JMV5132) [1] JMV4168) [1]
(ICs0)
PC-3 Tumor Uptake 5.24+£0.29 5.30+0.98 5.96 +1.39

(%IDIg)

Clearance Route

Image Resolution

Partially hepatobiliary
[1]

Good [1]

Partially hepatobiliary [1] Exclusively renal [1]

Highest observed Good [1]
resolution [1]

The table below compares NODA with other common chelators based on general research, highlighting

trade-offs between labeling conditions and in vivo behavior [2] [3] [4].
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Parameter NODA /| NODA-type NOTA DOTA
Denticity Hexadentate (often used Hexadentate [2] Octadentate [2]
with Al*8F) [5]
Typical 8Ga Mild conditions (e.g., Room temperature, Heated (e.g., 90-95°C),
Labeling room temp to 100°C) [1] rapid (<5 min) [2] [4] longer incubation (10-15
Conditions [5] min) [2] [3]
Stability High in vitro stability [1] High in vitro and in vivo Exceptional in vivo
stability ("gold standard")  stability [2] [3]
[2] [4]
Key In Vivo Lower kidney uptake vs. Higher kidney uptake for  Lower liver background in
Finding NOTA in one sdAb study  some sdAbs [2] [4] a TATE study [3]

Theranostic
Potential

[2] [4]

Primarily for diagnostics

Primarily for diagnostics

Detailed Experimental Protocols

High (can complex 177Lu,
161Th, etc.) [2] [4]

To help you replicate or analyze the methodologies, here are the key experimental details from the search

results.

Preclinical Comparison of GRPR Antagonists [1]

e Tracer Preparation: IMV5132 (NODA-MPAA-conjugated) was radiolabeled with both ®8Ga and Al*®F
in a one-pot, one-step procedure. IMV4168 (DOTA-conjugated) was labeled with 68Ga.

¢ Binding Assay: The inhibitory concentration 50% (ICso) for GRPR binding was determined using a
competition-binding assay on GRPR-overexpressing human prostate cancer PC-3 cells.

¢ In Vivo Evaluation: The biodistribution and tumor targeting were assessed in mice bearing
subcutaneous PC-3 xenografts. Uptake in tumors and organs was measured as percentage injected

dose per gram (%ID/g). Small-animal PET/CT imaging was performed, and tracer specificity was
confirmed by co-injecting a 100-fold excess of unlabeled competitor.
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Two-Step Labeling of AI-NODA Moieties [5]

e Step 1 - Aluminum Coordination: The NH2-MPAA-NODA chelator is first complexed with natural
AR in pure form to create a precursor, avoiding free aluminum ions in the subsequent step.

e Step 2 - [*®F]Fluoride Labeling: The AI-NODA precursor is reacted with aqueous [*8F]fluoride.

¢ Optimized Protocol: The highest radiochemical yield (=80%) was achieved by reacting in an
aqueous solution with 80% ethanol at 100°C for 30 minutes [5].

Side-by-Side NOTA vs. DOTA Conjugation and Labeling [2] [4]

¢ Conjugation: The single-domain antibody Al-His was buffer-exchanged into 0.5 M sodium carbonate
buffer (pH 9.0). A 20-50 fold molar excess of p-SCN-Bn-NOTA or p-SCN-Bn-DOTA was added and
incubated for 3 hours at 25°C. Conjugates were purified via size-exclusion chromatography (SEC).
¢ Radiolabeling:
o NOTA-A1-His: Labeled with 8Ga at room temperature for 5 minutes.
o DOTA-A1-His: Labeled with ®8Ga at 60°C for 15 minutes.

¢ Biodistribution: Studies were performed in mice bearing mesothelin-expressing tumors, with uptake
measured by PET imaging and gamma-well counting.

Experimental Workflow and Decision Pathway

To visualize the core experimental process and how to choose a labeling strategy, refer to the following

diagrams.
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Core Workflow for Tracer Development and Evaluation

Key Considerations for Researchers

e The "Best" Chelator is Context-Dependent: The optimal choice depends on the specific biological
targeting molecule, the desired pharmacokinetics, and the overall goal of the research (e.g., pure
diagnostics vs. future theranostics) [2] [4].

e Balance Between Ease and Stability: NOTA and NODA offer faster, milder labeling conditions, while
DOTA provides exceptional in vivo stability and a clear path to therapy, albeit with more demanding
labeling [2] [3] [4].

¢ Radionuclide Choice is a Strategic Decision: 8Ga from a generator offers convenience, while 18F
from a cyclotron provides superior image resolution due to its lower positron energy, which can be
crucial for detecting small lesions [1] [6]. The AlI*8F-NODA approach effectively combines the
favorable imaging properties of 8F with the ease of a chelation-based labeling method [1] [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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